Wafer-scale synthesis of a morphologically controllable silicon ordered array as a platform and its SERS performance†
RSC Advances Pub Date: 2023-11-16 DOI: 10.1039/D3RA04797K
Abstract
In this study, we fabricated four different structures using single crystal silicon wafers for surface-enhanced Raman spectroscopy (SERS) applications. For single crystal silicon, different crystal orientations exhibit different physical and chemical properties. In chemical etching, the etching speed of different crystal planes also exhibits significant differences. We first used reactive ion etching (RIE) to process the surface of the substrate, and subsequently used KOH anisotropic wet etching technology to modify the surface of silicon wafers with different crystal orientations and produced four different results. In the RIE stage in an O2 atmosphere, the (110) silicon wafer formed a hexagonal hole structure, and the (100) silicon wafer formed an inverted pyramid hole structure; however, in the RIE-treated substrates in O2 and SF6 atmosphere, the (110) silicon wafer formed a pyramid with a diamond-shaped base, and the (100) silicon wafer showed a columnar structure with a “straw hat” at the top. The formation mechanisms of these four structures were elucidated. We also performed structure-related SERS characterizations of the four different structures and compared their performance differences.
Recommended Literature
- [1] Considering the hexad of learning domains in the laboratory to address the overlooked aspects of chemistry education and fragmentary approach to assessment of student learning
- [2] Back cover
- [3] Enhanced photocatalytic activity of hybrid Fe2O3–Pd nanoparticulate catalysts†
- [4] Hydrothermal growth of piezoelectrically active lead-free (Na,K)NbO3–LiTaO3 thin films†
- [5] Reply to Comment on “Multimodal coupling of optical transitions and plasmonic oscillations in rhodamine B modified gold nanoparticles” by I. Blakey†
- [6] Inside front cover
- [7] Creating chirality in the inner walls of silicananotubes through a hydrogel template: chiral transcription and chiroptical switch†
- [8] Synthesis and optical–electrochemical gas sensing applications of Ni-doped LiFePO4 nano-particles†
- [9] Communication. Temperature compensation of a surface acoustic wave sensor using an integral temperature sensor
- [10] Fluorescence probing of the ferric Fenton reaction via novel chelation†
Journal Name：RSC Advances
Research Products
-
CAS no.: 16130-58-8
-
CAS no.: 131864-71-6
-
CAS no.: 11016-71-0
